Cas no 675831-63-7 (5-Fluoro-3-(3-oxycyclopentyl)indole)

• Product Name: 5-Fluoro-3-(3-oxycyclopentyl)indole
• CAS No: 675831-63-7
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 2604724
• PubChem ID: 22139466
• Update Time: 2025-04-21

5-Fluoro-3-(3-oxycyclopentyl)indole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(3-oxycyclopentyl)indole
• 3-(5-FLUORO-1H-INDOL-3-YL)CYCLOPENTAN-1-ONE
• DINNCXVUOXLHSH-UHFFFAOYSA-N
• 3-(5-fluoro-1H-indol-3-yl)-cyclopentanone
• SCHEMBL3886137
• 3-(5-Fluoro-3-indolyl)cyclopentanone
• 675831-63-7
• 3-(5fluoro-1H-indol-3-yl)-cyclopentanone

• MDL： MFCD24556764
• Inchi： 1S/C13H12FNO/c14-9-2-4-13-11(6-9)12(7-15-13)8-1-3-10(16)5-8/h2,4,6-8,15H,1,3,5H2
• InChI Key： DINNCXVUOXLHSH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)C1CC(CC1)=O

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.9Ų